Cas no 1361679-25-5 (2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl)

• Product Name: 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl
• CAS No: 1361679-25-5
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4999518
• Update Time: 2025-10-11

2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-4-5-9(17)6-11(8)10-2-1-3-12(15)13(10)16/h1-6H,7H2
• InChI Key： HLAFNXCCJHMVDW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C1C=CC=C(C=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl

Introduction to 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl (CAS No. 1361679-25-5)

2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361679-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a bromomethyl substituent at the 2' position, flanked by dichloro and fluoro groups on the adjacent aromatic rings. The unique structural arrangement of this compound imparts distinct reactivity and potential applications, particularly in the synthesis of biologically active molecules and advanced materials.

The molecular structure of 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl consists of two benzene rings connected at the para positions, with modifications that enhance its utility in cross-coupling reactions and as a building block for more complex structures. The presence of the bromomethyl group (–CH₂Br) at the 2' position makes it a valuable intermediate for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Additionally, the dichloro (–CCl₂) and fluoro (–F) substituents contribute to its electronic properties and influence its interactions with biological targets.

In recent years, this compound has been explored in various research avenues, particularly in medicinal chemistry. The biphenyl core is a common motif in many pharmaceuticals due to its ability to form stable aromatic systems and its role in modulating biological activity. The specific substitution pattern of 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for drug discovery efforts.

One of the most compelling aspects of 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl is its utility in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds between aryl halides or pseudohalides and boronic acids or esters. The bromomethyl group in this compound serves as an excellent coupling partner, facilitating the construction of biaryl structures that are prevalent in many bioactive molecules. Such transformations have been instrumental in developing novel therapeutic agents with improved efficacy and reduced side effects.

Furthermore, the dichloro and fluoro substituents on the biphenyl ring contribute to the compound's overall reactivity and stability. The electron-withdrawing nature of chlorine atoms can enhance electrophilic aromatic substitution reactions, while the fluorine atom introduces lipophilicity and metabolic stability. These features make 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl a versatile scaffold for designing molecules with tailored properties.

Recent studies have highlighted the potential of this compound in developing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By leveraging the reactivity of the bromomethyl group and the structural constraints provided by the biphenyl core, researchers have synthesized novel kinase inhibitors that exhibit high selectivity and potency. The fluoro substituent has been shown to improve oral bioavailability, a key factor in drug development.

The application of computational chemistry has further enhanced our understanding of 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl's behavior. Molecular modeling studies have predicted its interaction with biological targets, providing insights into how modifications at different positions can influence binding affinity. These predictions have guided synthetic efforts toward optimizing lead compounds for clinical trials. Additionally, density functional theory (DFT) calculations have been employed to elucidate reaction mechanisms involving this compound, aiding in the design of more efficient synthetic routes.

In materials science, 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl has been explored as a precursor for organic semiconductors and liquid crystals. The biphenyl structure is known for its rigidity and planarity, which are desirable properties for electronic applications. By incorporating halogenated substituents, researchers can modulate charge transport properties and thermal stability. These attributes make this compound a candidate for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other advanced electronic devices.

The synthesis of 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by bromination at specific positions on the biphenyl ring. Advanced techniques such as transition-metal catalysis have been employed to improve reaction efficiency and selectivity. Given its significance in various fields, continuous advancements in synthetic methodologies are expected to further expand its utility.

The safety profile of CAS No. 1361679-25-5 is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

Future research directions may explore new derivatives of 2'-Bromomethyl-2,3-dichloro-5'-fluoro-biphenyl with enhanced biological activity or improved material properties. The integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of novel analogs with desired characteristics. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste and energy consumption.